Cas no 80770-73-6 (1-PHENYL-1,4-CYCLOHEXANEDIOL)

• Product name: 1-PHENYL-1,4-CYCLOHEXANEDIOL
• CAS No: 80770-73-6
• MF: C₁₂H₁₆O₂
• MW: 192.254
• CID: 3165213
• PubChem ID: 21528230

1-PHENYL-1,4-CYCLOHEXANEDIOL Chemical and Physical Properties

Names and Identifiers

• 1-PHENYL-1,4-CYCLOHEXANEDIOL
• SCHEMBL11815569
• 80770-73-6
• 1-phenylcyclohexane-1,4-diol

• Inchi： InChI=1S/C12H16O2/c13-11-6-8-12(14,9-7-11)10-4-2-1-3-5-10/h1-5,11,13-14H,6-9H2
• InChI Key： BFWMKFUGKDKSOM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 192.115029749Da
• Monoisotopic Mass: 192.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų